Cas no 2228349-03-7 (tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
• CAS No: 2228349-03-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5832226
• PubChem ID: 165623273
• Update Time: 2023-12-27

tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
• EN300-1895391
• 2228349-03-7

• Inchi： 1S/C10H16N4O2/c1-10(2,3)16-9(15)14-5-7(13-6-14)4-8(11)12/h5-6H,4H2,1-3H3,(H3,11,12)
• InChI Key： ZDJMULVMMAXTSU-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(CC(=N)N)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94Ų